Cas no 77529-42-1 (Glycolic acid oxidase inhibitor 1)

• Product Name: Glycolic acid oxidase inhibitor 1
• CAS No: 77529-42-1
• MF: C₁₆H₁₀BrNO₃
• MW: 344.15950345993
• CID: 1786502
• PubChem ID: 54702980
• Update Time: 2025-06-07

Glycolic acid oxidase inhibitor 1 Chemical and Physical Properties

Names and Identifiers

• 4-(4'-bromobiphenyl-4-yl)-5-hydroxy-1H-pyrrole-2,3-dione
• Glycolic acid oxidase inhibitor 1
• 3-[4-(4-bromophenyl)phenyl]-4-hydroxypyrrole-2,5-dione
• 3-(4'-Bromo-(1,1'-biphenyl)-4-yl)-4-hydroxy-1H-pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione, 3-(4'-bromo-(1,1'-biphenyl)-4-yl)-4-hydroxy-
• Maleimide, 3-(4'-bromo-(1,1'-biphenyl)-4-yl)-4-hydroxy-
• 3-[4'-Bromo(1,1'-biphenyl)-4-yl]-4-hydroxy-1H-pyrrole-2,5-dione
• BDBM50572935
• HY-22166
• CS-0032851
• 77529-42-1
• AKOS040733279
• BRN 4488383
• 1H-Pyrrole-2,5-dione, 3-(4'-bromo[1,1'-biphenyl]-4-yl)-4-hydroxy-
• DTXSID90228231
• DA-63823
• SCHEMBL11269286
• CHEMBL4848350
• CDA52942
• MS-25267

• Inchi： 1S/C16H10BrNO3/c17-12-7-5-10(6-8-12)9-1-3-11(4-2-9)13-14(19)16(21)18-15(13)20/h1-8H,(H2,18,19,20,21)
• InChI Key： WMLWRZOUOGMDNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C=CC(=CC=1)C1C(NC(C=1O)=O)=O
• BRN： 4488383

Computed Properties

• Exact Mass: 342.9844
• Monoisotopic Mass: 342.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 3.1

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.6±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.688
• Solubility: 生物体外In Vitro:DMSO溶解度≥ 137 mg/mL(398.07 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 66.4

Glycolic acid oxidase inhibitor 1 Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls